Cas no 57248-88-1 (Pamidronate Disodium)

• Product Name: Pamidronate Disodium
• CAS No: 57248-88-1
• MF: C₃H₉NNa₂O₇P₂
• MW: 279.033124685287
• MDL: MFCD00867072
• CID: 57097
• PubChem ID: 87561576
• Update Time: 2025-10-29

Pamidronate Disodium Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-1-HYDROXYPROPYLIDENE-BISPHOSPHONIC ACID, 2NA, PENTAHYDRATE
• PAMIDRONATE
• PAMIDRONATE, DISODIUM SALT, PENTAHYDRATE
• (3-amino-1-hydroxypropylidene)bis-phosphonicacidisodiumsalt
• (3-amino-1-hydroxypropylidene)diphosphonicaciddisodiumsalt
• aminohydroxypropylidenediphosphonatedisodiumsalt
• cgp23339a
• disodium3-amino-1-hydroxypropylidene-1,1-biphosphonatepentahydrate
• disodium dihydrogen (3-amino-1-hydroxypropylidene)bisphosphonate
• PAMIDRONATE DISODIUM SALT HYDRATE
• (3-AMINO-1-HYDROXYPROPYLIDINE)BIS-PHOSPHONIC ACID
• Pamidronate Disodium, GCP-23339A, Aminomux, Aredia
• Pamidronic Acid, Sodium Salt, Hydrate
• Phosphonic acid, (3-amino-1-hydroxypropylidene)bis-, disodium salt
• (3-amino-1-hydroxypropylidene)bis-phosphonic acid disodium salt
• 3-Amino-1-hydroxy-1-phosphonopropyl phosphonic acid disodium salt
• Pamidronate disodium salt
• PAMIDRONICDISODIUMSALT
• (3-Amino-1-hydroxypropylidene)bisphosphonic Acid Disodium
• 3-Amino-1-hydroxy-1-phosphonopropanephosphonic acid hydrate disodium salt
• Disodium Pamidronate Hydrate
• Pamidronate disodium
• Pamidronate disodium hydrate
• Pamidronate disodium monohydrate
• Pamidronic Acid Sodi
• Sodium (3-amino-1-hydroxy-1-phosphonopropyl)phosphonate xhydrate
• Pamidronic acid disodium salt
• Disodium 3-Amino-1-hydroxypropane-1,1-diphosphonate Hydrate
• Pamidronic Acid Disodium Salt Hydrate
• CGP 23339A
• Disodium 3-amino-1-hydroxypropane-1,1-diphosphonate
• s1311
• AKOS025401590
• D3921
• Pamidronic acid sodium salt
• Pamedronate disodium salt
• 3-Amino-1-hydroxypropane-1,1-diphosphonic acid disodium salt
• MFCD00867072
• IG-7913
• Pamidronate disodium anhydrous
• W-105479
• SCHEMBL18751
• C7S8VWP5DH
• AKOS015905512
• AC-22753
• CGP 23339 A
• Aminohydroxypropylidene diphosphonate disodium salt
• Pamidronic acid sodium salt hydrate- Bio-X
• sodium (3-amino-1-hydroxypropane-1,1-diyl)bis(hydrogen phosphonate)
• CGP 23339A pound>>GCP23339A
• Pamidronate (Disodium)
• PAMIDRONIC ACID DISODIUM SALT [MI]
• ANHYDROUS PAMIDRONATE DISODIUM
• NSC720699
• BCP22745
• Q27275302
• Pamidronate (sodium salt)
• BP164229
• PAMIDRONATE DISODIUM PENTAHYDRATE (EP MONOGRAPH)
• PAMIDRONATE DISODIUM (USP MONOGRAPH)
• DTXSID5042667
• CGP-23339A
• Disodium pamidronate
• PAMIDRONATE DISODIUM (USP-RS)
• UNII-C7S8VWP5DH
• H11402
• NSC 722600
• Pamidronate (disodium pentahydrate)
• disodium (3-amino-1-hydroxypropane-1,1-diyl)bis[hydrogen (phosphonate)]
• disodium;[3-amino-1-hydroxy-1-[hydroxy(oxido)phosphoryl]propyl]-hydroxyphosphinate
• CGP 23339AE
• (3-Amino-1-hydroxypropylidene)diphosphonic acid disodium salt
• 3-Amino-1-hydroxy-1-phosphonopropanephosphonic acid disodium salt hydrate
• GCP-23339A
• Pamidronic Acid Sodium Salt Hydrate
• PAMIDRONATE DISODIUM (USP IMPURITY)
• AC-22572
• MFCD11045314
• 57248-88-1
• Aminomux
• PAMIDRONATEDISODIUM
• Pamidronate sodium
• pamindronate disodium
• CHEMBL676
• FT-0630698
• CCG-267232
• NSC-722600
• sodium 3-amino-1-hydroxypropane-1,1-diylbis(hydrogenphosphonate)
• AHPrBP
• Aredia
• CGP-23339AE
• EINECS 260-647-1
• DISODIUM DIHYDROGEN (3-AMINO-1-HYDROXYPROPYLIDENE)DIPHOSPHONATE
• DB-053025
• Pamidronate Disodium

• MDL： MFCD00867072
• Inchi： 1S/C3H11NO7P2.2Na/c4-2-1-3(5,12(6,7)8)13(9,10)11;;/h5H,1-2,4H2,(H2,6,7,8)(H2,9,10,11);;/q;2*+1/p-2
• InChI Key： CEYUIFJWVHOCPP-UHFFFAOYSA-L
• SMILES： P(C(CCN)(O)P(=O)([O-])O)(=O)([O-])O.[Na+].[Na+]

Computed Properties

• Exact Mass: 278.96500
• Monoisotopic Mass: 369.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 172A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.8760
• Melting Point: 300 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 28 mg/mL
• PSA: 186.59000
• LogP: -0.08660
• Merck: 7003
• Vapor Pressure: No data available

Pamidronate Disodium Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H371
• Warning Statement： P260-P264-P270-P301+P312+P330-P308+P311-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S22; S26; S36/37/39; S45
• RTECS：SZ6525000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R22; R48; R41; R37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates
• Other Chemical Reagents Organic Metal Reagents

Additional information on Pamidronate Disodium

Introduction to Pamidronate Disodium (CAS No: 57248-88-1)

Pamidronate Disodium, with the chemical formula Na₂[C6H4(NH2)C(O)O]3, is a well-established bisphosphonate compound widely recognized for its significant role in the field of medicine, particularly in the management of bone-related disorders. This compound, identified by its unique CAS No 57248-88-1, has garnered considerable attention due to its mechanism of action and therapeutic applications. Bisphosphonates are synthetic analogs of pyrophosphate that inhibit bone resorption by binding to hydroxyapatite, the primary mineral component of bone.

The pharmacological properties of Pamidronate Disodium make it an effective treatment for conditions characterized by excessive bone resorption, such as osteoporosis, Paget's disease of bone, and hypercalcemia of malignancy. Its ability to modulate osteoclast activity has been extensively studied and documented in numerous clinical trials and research publications. Recent advancements in the understanding of bone metabolism have further highlighted the potential of this compound in addressing a broader spectrum of skeletal disorders.

In recent years, the therapeutic applications of Pamidronate Disodium have expanded beyond traditional uses. Emerging research suggests that this compound may have utility in the treatment of certain inflammatory conditions and even in cancer therapy. For instance, studies have demonstrated its ability to inhibit the growth of osteoclasts, which are not only relevant in bone resorption but also play a role in tumor microenvironment modulation. This dual functionality has opened new avenues for exploring its potential in oncology and immunomodulatory therapies.

The synthesis and characterization of Pamidronate Disodium have been refined over the years, leading to improved pharmaceutical formulations that enhance its bioavailability and efficacy. The compound is typically administered via intravenous routes due to its rapid absorption and systemic distribution. The development of slow-release formulations has also been a focus area, allowing for prolonged therapeutic effects with reduced dosing frequency. These advancements have significantly improved patient compliance and outcomes in clinical settings.

The safety profile of Pamidronate Disodium has been thoroughly evaluated through extensive clinical trials. While generally well-tolerated, common side effects include transient flu-like symptoms, musculoskeletal pain, and rare cases of osteonecrosis of the jaw. Ongoing research is aimed at identifying strategies to mitigate these side effects while maintaining therapeutic efficacy. The compound's long half-life necessitates careful dosing regimens to avoid accumulation and potential toxicity.

Recent clinical studies have explored the use of Pamidronate Disodium in pediatric populations suffering from conditions like osteogenesis imperfecta and renal osteodystrophy. The results have been promising, indicating that this compound can effectively manage high levels of bone turnover without significant adverse effects when used appropriately under medical supervision. These findings underscore the versatility of bisphosphonates as therapeutic agents across different age groups and disease states.

The role of Pamidronate Disodium in combination therapies is another area of active investigation. For example, its use alongside denosumab, another potent osteoclast inhibitor, has shown synergistic effects in managing advanced cases of osteoporosis. Such combination approaches highlight the importance of multimodal treatment strategies in addressing complex bone diseases effectively.

The future direction for research on Pamidronate Disodium (CAS No: 57248-88-1) includes exploring novel delivery systems such as nanoparticles and targeted drug delivery mechanisms to enhance its therapeutic index. Additionally, investigating its potential role in non-skeletal conditions, such as cardiovascular diseases where bone metabolism intersects with vascular health, is an exciting frontier for future studies.

In conclusion, Pamidronate Disodium remains a cornerstone in the management of bone-related disorders due to its potent anti-resorptive properties and well-documented efficacy. The ongoing research into its mechanisms of action and expanding therapeutic applications continue to solidify its importance as a critical pharmaceutical agent. As our understanding of bone biology evolves, it is anticipated that new uses for this compound will emerge, further enhancing patient care across various medical disciplines.